Cas no 819867-85-1 (Acetic acid,2-[2-(2-hydroxyethyl)-3,3-dimethylcyclopentylidene]-, methyl ester)

• Product name: Acetic acid,2-[2-(2-hydroxyethyl)-3,3-dimethylcyclopentylidene]-, methyl ester
• CAS No: 819867-85-1
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 715695
• PubChem ID: 45097282

Acetic acid,2-[2-(2-hydroxyethyl)-3,3-dimethylcyclopentylidene]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[2-(2-hydroxyethyl)-3,3-dimethylcyclopentylidene]-, methyl ester
• Acetic acid, [2-(2-hydroxyethyl)-3,3-dimethylcyclopentylidene]-, methyl ester (9CI)
• 819867-85-1
• Methyl (2Z)-[2-(2-hydroxyethyl)-3,3-dimethylcyclopentylidene]acetate

• Inchi： InChI=1S/C12H20O3/c1-12(2)6-4-9(8-11(14)15-3)10(12)5-7-13/h8,10,13H,4-7H2,1-3H3/b9-8-
• InChI Key： TXXHRCARLGNDFI-HJWRWDBZSA-N
• SMILES： CC1(CCC(=CC(=O)OC)C1CCO)C

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.7